![molecular formula C19H22BrN3O B2866406 N-(4-bromo-3-methylphenyl)-2-(4-phenylpiperazin-1-yl)acetamide CAS No. 882080-82-2](/img/structure/B2866406.png)
N-(4-bromo-3-methylphenyl)-2-(4-phenylpiperazin-1-yl)acetamide
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Description
N-(4-bromo-3-methylphenyl)-2-(4-phenylpiperazin-1-yl)acetamide, also known as BRL-15572, is a chemical compound that has been extensively studied for its potential use in treating various neurological disorders. BRL-15572 is a selective antagonist of the dopamine D3 receptor, which has been implicated in a variety of psychiatric and neurological conditions, including addiction, depression, and Parkinson's disease.
Scientific Research Applications
Design and Synthesis of Novel Compounds
Several studies focus on the design and synthesis of novel compounds related to N-(4-bromo-3-methylphenyl)-2-(4-phenylpiperazin-1-yl)acetamide for potential therapeutic applications. For example, novel derivatives have been synthesized to explore their biological activities, such as antimicrobial, anticonvulsant, and antidepressant effects. These compounds are evaluated for their efficacy in various assays, demonstrating the chemical versatility and potential pharmacological benefits of this chemical class (Yang Jing, 2010); (P. Nayak et al., 2014).
Antioxidant and Free Radical Scavenging Activity
Research into the antioxidant properties of amidoalkyl-2-naphthol derivatives, including compounds structurally similar to N-(4-bromo-3-methylphenyl)-2-(4-phenylpiperazin-1-yl)acetamide, reveals significant free radical scavenging activity. This underscores the potential of these compounds in oxidative stress-related conditions (Khawla Boudebbous et al., 2021).
Antimicrobial and Antifungal Activities
Some derivatives of N-(4-bromo-3-methylphenyl)-2-(4-phenylpiperazin-1-yl)acetamide have been synthesized and evaluated for their antimicrobial and antifungal activities. The modification of this molecule can lead to significant bioactivity against various pathogens, suggesting its utility in developing new antimicrobial agents (L. Yurttaş et al., 2015).
Molecular Modeling and Drug Design
Molecular modeling studies on compounds related to N-(4-bromo-3-methylphenyl)-2-(4-phenylpiperazin-1-yl)acetamide provide insights into their potential mechanisms of action and interaction with biological targets. These studies contribute to drug design efforts by identifying key molecular interactions responsible for therapeutic effects, paving the way for the development of more effective and specific drugs (A. Dekeyne et al., 2012).
properties
IUPAC Name |
N-(4-bromo-3-methylphenyl)-2-(4-phenylpiperazin-1-yl)acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H22BrN3O/c1-15-13-16(7-8-18(15)20)21-19(24)14-22-9-11-23(12-10-22)17-5-3-2-4-6-17/h2-8,13H,9-12,14H2,1H3,(H,21,24) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XIFBTGCPELTGOH-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=CC(=C1)NC(=O)CN2CCN(CC2)C3=CC=CC=C3)Br |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H22BrN3O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
388.3 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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